Cas no 15834-78-3 (Pyrazine,5-butyl-2,3-dimethyl-)
15834-78-3 structure
Product Name:Pyrazine,5-butyl-2,3-dimethyl-
CAS No:15834-78-3
MF:C10H16N2
MW:164.247442245483
CID:134916
PubChem ID:519182
Update Time:2025-04-19
Pyrazine,5-butyl-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrazine,5-butyl-2,3-dimethyl-
- 2,3-Dimethyl-5-isobutylpyrazine
- 2,3-DIMETHYL-5-SEC-BUTYL PYRAZINE
- 5-Isobutyl-2,3-dimethylpyrazine
- 2,3-Dimethyl-5-butylpyrazine
- 5-Butyl-2,3-dimethylpyrazine
- Pyrazine, 5-butyl-2,3-dimethyl-
- SCHEMBL2616803
- RYKQVGCVJZOAAN-UHFFFAOYSA-N
- 15834-78-3
-
- Inchi: 1S/C10H16N2/c1-4-5-6-10-7-11-8(2)9(3)12-10/h7H,4-6H2,1-3H3
- InChI Key: RYKQVGCVJZOAAN-UHFFFAOYSA-N
- SMILES: N1C(C)=C(C)N=CC=1CCCC
Computed Properties
- Exact Mass: 164.13148
- Monoisotopic Mass: 164.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrazine,5-butyl-2,3-dimethyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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